Cas no 54376-65-7 (4-Diethylaminobenzaldoxime)

• Product Name: 4-Diethylaminobenzaldoxime
• CAS No: 54376-65-7
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD00051801
• CID: 89802
• PubChem ID: 6876690
• Update Time: 2025-06-09

4-Diethylaminobenzaldoxime Chemical and Physical Properties

Names and Identifiers

• 4-Diethylaminobenzaldehyde oxime
• 4-Diethylaminobenzaldoxime
• 4-Diaethylamino-benzaldehyd-oxim
• 4-Diaethylamino-benzaldoxim
• 4-diethylamino-benzaldehyde-oxime
• 54376-65-7
• AKOS000502196
• Z49568329
• (E)-4-(diethylamino)benzaldehyde oxime
• SMR000348498
• DHNWBEYWLRLFHM-FMIVXFBMSA-N
• MLS001004951
• HMS1407P15
• (NE)-N-[[4-(diethylamino)phenyl]methylidene]hydroxylamine
• 4-(diethylamino)benzaldehyde oxime
• 213545-01-8
• CHEMBL3213402
• 4-Diethylaminobenzaldehydeoxime
• N,N-diethyl-4-[(hydroxyimino)methyl]aniline
• MS-8956
• EN300-15680
• CS-0368447
• MFCD00051801
• N,N-diethyl-4-[(1E)-(hydroxyimino)methyl]aniline
• CS-0235438
• N,N-diethyl-4-[(E)-(hydroxyimino)methyl]aniline
• STK042964

• MDL： MFCD00051801
• Inchi： 1S/C11H16N2O/c1-3-13(4-2)11-7-5-10(6-8-11)9-12-14/h5-9,14H,3-4H2,1-2H3/b12-9+
• InChI Key： DHNWBEYWLRLFHM-FMIVXFBMSA-N
• SMILES： O/N=C/C1C=CC(=CC=1)N(CC)CC
• BRN： 2722071

Computed Properties

• Exact Mass: 192.12600
• Monoisotopic Mass: 192.126263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8
• XLogP3: 2.5

Experimental Properties

• Density: 1
• Melting Point: 94-96°C
• Boiling Point: 307.7°C at 760 mmHg
• Flash Point: 139.9°C
• Refractive Index: 1.517
• PSA: 35.83000
• LogP: 2.34090

4-Diethylaminobenzaldoxime Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 4-Diethylaminobenzaldoxime

Chemical Profile of 4-Diethylaminobenzaldoxime (CAS No. 54376-65-7)

4-Diethylaminobenzaldoxime, identified by the Chemical Abstracts Service Number (CAS No.) 54376-65-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzaldoximes, which are characterized by the presence of an oxime functional group (-C=N-OH) attached to a benzene ring. The structural features of 4-Diethylaminobenzaldoxime make it a versatile intermediate in organic synthesis and a potential candidate for various biochemical applications.

The molecular structure of 4-Diethylaminobenzaldoxime consists of a benzene ring substituted with an ethylamino group at the 4-position and an aldoxime group at the 1-position. This arrangement imparts unique electronic and steric properties to the molecule, making it interesting for both theoretical studies and practical applications. The presence of the ethylamino group enhances the basicity of the compound, while the oxime group can participate in coordination chemistry and redox reactions.

In recent years, 4-Diethylaminobenzaldoxime has been explored for its potential role in pharmaceutical development. The benzaldoxime moiety is known to exhibit various biological activities, including antifungal, antibacterial, and anti-inflammatory properties. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors, which could lead to the development of novel therapeutic agents.

One of the most promising areas of research involving 4-Diethylaminobenzaldoxime is its application in medicinal chemistry. Studies have shown that derivatives of benzaldoximes can act as potent inhibitors of certain enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. For instance, modifications to the 4-Diethylaminobenzaldoxime structure have led to compounds with enhanced selectivity and potency against target enzymes like tyrosine kinases and hexokinase.

The synthesis of 4-Diethylaminobenzaldoxime typically involves condensation reactions between appropriate aromatic aldehydes and hydroxylamine derivatives, followed by functional group transformations to introduce the ethylamino group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 54376-65-7 more accessible for research purposes. These improvements have facilitated further exploration of its pharmacological properties.

Recent computational studies have also shed light on the mechanistic aspects of 4-Diethylaminobenzaldoxime interactions with biological systems. Molecular modeling techniques have been employed to predict binding affinities and identify potential binding sites on target proteins. These insights have guided the design of more effective derivatives with improved pharmacokinetic profiles.

Moreover, 4-Diethylaminobenzaldoxime has found applications beyond pharmaceuticals. In agrochemical research, it has been investigated as a precursor for compounds with herbicidal and pesticidal properties. The ability of benzaldoximes to interact with biological systems makes them valuable in developing environmentally friendly agrochemicals that target specific pests without harming beneficial organisms.

The environmental impact of 54376-65-7 has also been a subject of interest. Biodegradation studies have been conducted to assess its persistence in natural ecosystems and its potential effects on non-target organisms. These studies are crucial for ensuring that applications involving this compound are sustainable and do not pose undue risks to environmental health.

In conclusion, 4-Diethylaminobenzaldoxime (CAS No. 54376-65-7) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and chemical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs and sustainable agricultural solutions. Ongoing research continues to uncover new applications and improve our understanding of its properties, ensuring that it remains a relevant compound in modern chemistry.